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Cat. No.: B1294626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling

precautions for 6-undecanone (CAS No. 927-49-1), a ketone used in various industrial and

research applications. This document is intended for professionals in research, scientific, and

drug development fields who may handle this chemical. It consolidates critical safety data,

including physical and chemical properties, hazard classifications, and toxicological

information, into a standardized format. Detailed procedures for safe handling, storage,

emergency response, and waste disposal are outlined. Furthermore, this guide describes the

principles of standard toxicological testing methodologies as they would apply to 6-
undecanone, based on internationally recognized OECD guidelines, to provide a framework

for its safety assessment.

Chemical and Physical Properties
6-Undecanone, also known as dipentyl ketone or amyl ketone, is a colorless to pale yellow

liquid.[1] It is characterized by a fruity odor.[2] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₁₁H₂₂O [3]

Molecular Weight 170.29 g/mol [4]

CAS Number 927-49-1 [1]

Appearance Colorless to pale yellow liquid [1][2]

Melting Point 14 - 15 °C [4]

Boiling Point 226 - 228 °C [1][4]

Flash Point 88 °C (191 °F) [3]

Density 0.83 g/mL at 20 °C [1]

Solubility in Water
Insoluble (0.05 mg/mL at 25

°C)
[3][4]

Vapor Pressure 0.05 mmHg [5]

Hazard Identification and GHS Classification
According to multiple sources, 6-undecanone does not meet the criteria for classification under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4][5]

However, some older classification systems and certain suppliers may indicate potential

hazards. It is generally considered to be of low acute toxicity.[6] Potential hazards, although not

meeting classification thresholds, may include:

Eye Irritation: May cause eye irritation upon direct contact.[3]

Skin Irritation: May cause skin irritation.[3]

Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[3]

Ingestion: May cause irritation of the digestive tract.[3]

The toxicological properties have not been fully investigated.[3] During a fire, irritating and

highly toxic gases may be generated by thermal decomposition or combustion.[3]
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Toxicological Data
The available acute toxicity data for 6-undecanone is summarized in Table 2. It is important to

note that detailed experimental reports for these studies are not publicly available. The

methodologies would likely follow standardized OECD guidelines as described in Section 7.

Toxicity
Endpoint

Species Route Value Reference(s)

LD₅₀ Mouse Intravenous 117 mg/kg [1]

LDLo Rat Oral 1 g/kg [1]

Metabolism and Toxicokinetics: Specific metabolic pathways for 6-undecanone have not been

extensively studied. As a ketone, it is expected to be metabolized in the liver. Ketone bodies

are produced from fatty acids and can be used as an energy source by various tissues.[7] The

metabolism of exogenous ketones like 6-undecanone would likely involve enzymatic

processes, although detailed toxicokinetic data is not available.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 6-undecanone to

minimize exposure.[1][3]
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Protection Type Recommendation Standard(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

-

Respiratory Protection

Use with adequate ventilation.

If necessary, use a NIOSH or

European Standard EN 149

approved respirator.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Handling, Storage, and Disposal
5.1. Handling:

Wash thoroughly after handling.[3]

Use with adequate ventilation.[3]

Avoid contact with eyes, skin, and clothing.[3]

Keep container tightly closed.[3]

Avoid contact with heat, sparks, and flame.[3]

Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,

sparks, or open flames as they may retain product residue.[3]

5.2. Storage:

Keep away from heat, sparks, and flame.[3][5]

Store in a tightly closed container.[3][5]
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Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing and reducing agents.[3][5]

5.3. Disposal: Dispose of contents and container in accordance with local, regional, national,

and international regulations.

Emergency Procedures
6.1. First Aid Measures:

Exposure Route First Aid Procedure Reference(s)

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[3]

Skin Contact

Remove contaminated clothing

and wash before reuse. Flush

skin with plenty of water. Get

medical advice if irritation

develops.

[1][3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid.

[1][3]

Ingestion

If victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately.

[3]

6.2. Firefighting Measures:
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Extinguishing Media: Use dry chemical, foam, or carbon dioxide. Water may be ineffective

and can spread the fire.[1]

Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3]

6.3. Accidental Release Measures:

Clean up spills immediately, observing precautions in the Protective Equipment section.[3]

Remove all sources of ignition.[3]

Provide ventilation.[3]

Absorb spill with inert material (e.g., vermiculite, sand, or earth) and place in a suitable

container for disposal.[1]

A general workflow for handling a chemical spill is provided in the diagram below.
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Figure 1. Chemical Spill Response Workflow
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Figure 1. Chemical Spill Response Workflow
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Experimental Protocols for Safety Assessment
While specific, detailed experimental reports on the toxicology of 6-undecanone are not widely

available in the public domain, its safety assessment would be conducted following

standardized international guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure data quality,

consistency, and animal welfare considerations.

7.1. Acute Oral Toxicity Assessment (Following OECD Guideline 420, 423, or 425)

The oral LDLo value of 1 g/kg for rats suggests low acute oral toxicity.[1] A typical study would

follow one of the OECD acute oral toxicity testing guidelines.[4]

Principle: A single dose of the substance is administered orally to a group of experimental

animals (typically rats). The animals are observed for a set period (e.g., 14 days) for signs of

toxicity and mortality.

Methodology Outline:

Animal Selection: Healthy, young adult rodents of a single sex (usually females) are used.

Dose Administration: The test substance is administered by gavage.

Observation: Animals are observed for clinical signs of toxicity and mortality at regular

intervals. Body weight is recorded weekly.

Necropsy: A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The number of animals that die at each dose level is recorded, and the

LD₅₀ (the dose that is lethal to 50% of the test animals) is calculated.

7.2. Dermal Irritation/Corrosion Assessment (Following OECD Guideline 404 or 439)

To assess the potential for skin irritation, an in vivo (OECD 404) or in vitro (OECD 439) method

would be employed.[1][2][8]

Principle (In Vivo): The test substance is applied to the shaved skin of an animal (typically a

rabbit) for a defined period. The skin is then observed for signs of erythema (redness) and
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edema (swelling).

Methodology Outline (In Vivo):

Animal Preparation: The fur on the back of the animal is clipped.

Substance Application: A small amount of the test substance is applied to a patch, which is

then secured to the skin for a specified duration (e.g., 4 hours).

Observation: The skin is examined for erythema and edema at specific time points after

patch removal (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the skin reactions is scored, and an irritation index is calculated.

7.3. Eye Irritation/Corrosion Assessment (Following OECD Guideline 405)

The potential for eye irritation is assessed using a standardized in vivo test.[3][9]

Principle: A single dose of the test substance is applied to one eye of an experimental animal

(typically a rabbit), with the other eye serving as a control. The eyes are observed for signs

of irritation.

Methodology Outline:

Animal Selection: Healthy, adult albino rabbits are typically used.

Substance Instillation: The test substance is instilled into the conjunctival sac of one eye.

Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness

and swelling at specific intervals (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the eye reactions is scored to determine the level of irritation.

The general workflow for assessing the toxicity of a chemical substance is depicted in the

diagram below.
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Figure 2. Generalized Chemical Toxicity Testing Workflow
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Figure 2. Generalized Chemical Toxicity Testing Workflow

Conclusion
6-Undecanone is a chemical with low acute toxicity and does not meet the criteria for GHS

hazard classification based on available data. However, as with any chemical, appropriate
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safety precautions should be taken to minimize exposure. This includes the use of personal

protective equipment, proper handling and storage procedures, and preparedness for

emergency situations. The information provided in this guide is intended to assist researchers,

scientists, and drug development professionals in safely handling 6-undecanone in a

laboratory or industrial setting. It is crucial to always consult the most up-to-date Safety Data

Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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